Cas no 892775-05-2 (3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one)

3-(4-Chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one is a fluorinated quinolinone derivative with a sulfonyl functional group, exhibiting potential applications in medicinal chemistry and materials science. The presence of a diethylamino group enhances its electron-donating properties, while the 4-chlorobenzenesulfonyl moiety contributes to its stability and reactivity in synthetic pathways. The fluorine substitution at the 6-position may improve bioavailability and binding affinity in biologically active compounds. This compound’s structural features make it a versatile intermediate for developing pharmaceuticals, particularly in antimicrobial or anticancer research. Its well-defined molecular architecture allows for precise modifications, facilitating targeted drug design and optimization.
3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one structure
892775-05-2 structure
Product name:3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one
CAS No:892775-05-2
MF:C20H20ClFN2O3S
MW:422.900806427002
CID:5423022
PubChem ID:20905136

3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

    • F3411-1194
    • 3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one
    • 3-((4-chlorophenyl)sulfonyl)-7-(diethylamino)-6-fluoro-1-methylquinolin-4(1H)-one
    • CCG-167201
    • 892775-05-2
    • AKOS001925415
    • 3-(4-chlorophenyl)sulfonyl-7-(diethylamino)-6-fluoro-1-methylquinolin-4-one
    • 3-[(4-Chlorophenyl)sulfonyl]-7-(diethylamino)-6-fluoro-1-methyl-4(1H)-quinolinone
    • Inchi: 1S/C20H20ClFN2O3S/c1-4-24(5-2)18-11-17-15(10-16(18)22)20(25)19(12-23(17)3)28(26,27)14-8-6-13(21)7-9-14/h6-12H,4-5H2,1-3H3
    • InChI Key: ZEBVHRZPERPTIB-UHFFFAOYSA-N
    • SMILES: N1(C)C2=C(C=C(F)C(N(CC)CC)=C2)C(=O)C(S(C2=CC=C(Cl)C=C2)(=O)=O)=C1

Computed Properties

  • Exact Mass: 422.0867195g/mol
  • Monoisotopic Mass: 422.0867195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 712
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 66.1Ų

Experimental Properties

  • Density: 1.366±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 607.3±55.0 °C(Predicted)
  • pka: 1.66±0.20(Predicted)

3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3411-1194-20μmol
3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one
892775-05-2
20μmol
$79.0 2023-09-10
Life Chemicals
F3411-1194-10mg
3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one
892775-05-2
10mg
$79.0 2023-09-10
Life Chemicals
F3411-1194-20mg
3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one
892775-05-2
20mg
$99.0 2023-09-10
Life Chemicals
F3411-1194-5μmol
3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one
892775-05-2
5μmol
$63.0 2023-09-10
Life Chemicals
F3411-1194-2mg
3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one
892775-05-2
2mg
$59.0 2023-09-10
Life Chemicals
F3411-1194-4mg
3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one
892775-05-2
4mg
$66.0 2023-09-10
Life Chemicals
F3411-1194-2μmol
3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one
892775-05-2
2μmol
$57.0 2023-09-10
Life Chemicals
F3411-1194-10μmol
3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one
892775-05-2
10μmol
$69.0 2023-09-10
Life Chemicals
F3411-1194-15mg
3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one
892775-05-2
15mg
$89.0 2023-09-10
Life Chemicals
F3411-1194-5mg
3-(4-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one
892775-05-2
5mg
$69.0 2023-09-10

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